Cas no 1510519-29-5 (2-Methyl-1-(thiophen-2-yl)cyclopropan-1-amine)

• Product Name: 2-Methyl-1-(thiophen-2-yl)cyclopropan-1-amine
• CAS No: 1510519-29-5
• MF: C₈H₁₁NS
• MW: 153.24464058876
• MDL: MFCD21849980
• CID: 5560148
• PubChem ID: 79332438
• Update Time: 2025-11-02

2-Methyl-1-(thiophen-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS017885430
• 1510519-29-5
• EN300-2973363
• 2-methyl-1-(thiophen-2-yl)cyclopropan-1-amine
• 2-Methyl-1-(thiophen-2-yl)cyclopropan-1-amine

• MDL： MFCD21849980
• Inchi： 1S/C8H11NS/c1-6-5-8(6,9)7-3-2-4-10-7/h2-4,6H,5,9H2,1H3
• InChI Key： HLHXUUPMRHGXGO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CC1C)N

Computed Properties

• Exact Mass: 153.06122053g/mol
• Monoisotopic Mass: 153.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-Methyl-1-(thiophen-2-yl)cyclopropan-1-amine

Research Brief on 2-Methyl-1-(thiophen-2-yl)cyclopropan-1-amine (CAS: 1510519-29-5): Recent Advances and Applications

The compound 2-Methyl-1-(thiophen-2-yl)cyclopropan-1-amine (CAS: 1510519-29-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-Methyl-1-(thiophen-2-yl)cyclopropan-1-amine as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropane ring, combined with the thiophene moiety, offers a versatile scaffold for medicinal chemistry. Researchers have explored its utility in the development of central nervous system (CNS) targeting agents, leveraging its ability to modulate neurotransmitter systems. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for serotonin receptor modulators, showing promising results in preclinical models of depression and anxiety.

In addition to its CNS applications, 1510519-29-5 has been investigated for its potential in oncology. A recent paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit selective inhibition of certain kinase pathways involved in cancer cell proliferation. The study emphasized the compound's ability to enhance the specificity of kinase inhibitors, reducing off-target effects—a critical challenge in current cancer therapeutics.

The synthesis of 2-Methyl-1-(thiophen-2-yl)cyclopropan-1-amine has also seen methodological advancements. A 2024 publication in Organic Process Research & Development detailed an optimized, scalable route for its production, addressing previous limitations in yield and purity. This development is particularly significant for industrial-scale applications, ensuring consistent quality for further pharmacological testing.

Looking ahead, researchers are exploring the compound's potential in emerging areas such as targeted protein degradation and PROTAC (Proteolysis Targeting Chimera) technology. Preliminary data suggest that its structural features could facilitate the design of novel degraders for challenging drug targets. These findings position 1510519-29-5 as a molecule of interest for next-generation therapeutics.

In conclusion, 2-Methyl-1-(thiophen-2-yl)cyclopropan-1-amine represents a promising scaffold in medicinal chemistry, with applications spanning CNS disorders, oncology, and innovative therapeutic modalities. Continued research into its derivatives and mechanisms of action is expected to yield further breakthroughs in the coming years.